2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate

• Molecular Formula: C18H18ClNO5
• Molecular Weight: 363.8 g/mol
• IUPAC Name: [2-(5-chloro-2-methylanilino)-2-oxoethyl] 5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxylate
• InChI: InChI=1S/C18H18ClNO5/c1-8-2-3-10(19)6-12(8)20-14(21)7-24-17(22)15-9-4-11-13(5-9)25-18(23)16(11)15/h2-3,6,9,11,13,15-16H,4-5,7H2,1H3,(H,20,21)
• InChI Key: AXTKAGPZCJURIB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)COC(=O)C2C3CC4C2C(=O)OC4C3

Description

2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is a chemical compound with potential applications in scientific research. It is a cyclic compound that contains a furan ring and a carboxylate group, and it has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is not fully understood. However, it is believed to act by binding to certain enzymes and receptors, thereby inhibiting their activity.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has interesting biochemical and physiological effects. It has been shown to have activity against certain enzymes and receptors, and it may be useful in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate in lab experiments is that it has been well-characterized in the literature, and its synthesis is relatively straightforward. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate. One direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to explore its activity against different enzymes and receptors, which may lead to the development of new drugs and therapies. Additionally, it may be useful to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models, which may provide valuable information for its potential use in humans.

Synthesis Methods

The synthesis of 2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been described in the literature. One method involves the reaction of 5-chloro-2-methylaniline with ethyl 2-oxo-2-(7-oxo-2-oxa-6-azaspiro[3.4]oct-6-yl)acetate in the presence of a base such as potassium carbonate. The resulting product is then treated with a strong acid such as hydrochloric acid to obtain the final compound.

Scientific Research Applications

2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has potential applications in scientific research. It has been shown to have activity against certain enzymes and receptors, and it may be useful in the development of new drugs and therapies.